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For Researchers, Scientists, and Drug Development Professionals

Introduction

Arjunglucoside Il is a triterpenoid saponin isolated from Terminalia arjuna, a plant widely used
in traditional Ayurvedic medicine for its cardioprotective properties. As a member of the
oleanane class of triterpenoids, Arjunglucoside Il, chemically identified as (3-D-glucopyranosyl
arjunolate, has attracted scientific interest for its potential pharmacological activities.[1][2] This
technical guide provides a comprehensive review of the existing research on Arjunglucoside
Il, focusing on its biosynthesis, biological activities, and the experimental methodologies used
to evaluate its effects. The information is presented to aid researchers and professionals in
drug development in understanding the current state of knowledge and identifying areas for
future investigation.

Physicochemical Properties

Arjunglucoside Il is a glycoside of arjunolic acid.[3] Its fundamental properties are
summarized in the table below.
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Property Value Reference
Molecular Formula C36H58010 [4]
Molecular Weight 650.8 g/mol [4]
Chemical Structure B-D-glucopyranosyl arjunolate [11[2]

Fruits and bark of Terminalia
Source _ [3][5][6]
arjuna

Biosynthesis of Arjunglucoside i

Recent research has elucidated the biosynthetic pathway of Arjunglucoside Il in Terminalia
arjuna. The pathway originates from [3-amyrin, a common precursor for oleanane triterpenoids.
A key enzyme, UDP-glucosyltransferase (UGT) UGT73FB1, has been identified as responsible
for the final step of C28-O-glucosylation of arjunolic acid to form Arjunglucoside IL.[5] This
discovery is significant for potential biotechnological production of this compound. It has been
noted that Arjunglucoside Il is a minor oleanane constituent in the bark of Terminalia arjuna.

[5]
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Series of enzymatic reactions UGT73FB1
(Oxidation, Hydroxylation) Arjunolic Acid (C28-0O-glucosylation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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